4-chloromethyl-2H-phthalazin-1-one

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 4-(chloromethyl)-2H-phthalazin-1-one
• InChI: InChI=1S/C9H7ClN2O/c10-5-8-6-3-1-2-4-7(6)9(13)12-11-8/h1-4H,5H2,(H,12,13)
• InChI Key: HOVBSQAARKFZML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CCl

Description

4-Chloromethyl-2H-phthalazin-1-one (CAS 2629316-04-5) is a valuable chemical intermediate in organic synthesis and pharmaceutical research. It features a phthalazin-1(2H)-one core, which is a privileged scaffold in drug discovery due to its association with a wide spectrum of pharmacological activities . The presence of the chloromethyl group at the C4 position is particularly significant, as this position is established as a key site for modulating and optimizing biological activity . This reactive handle allows researchers to functionalize the molecule, making it a versatile precursor for the development of novel compounds. A primary research application of derivatives based on the phthalazinone core is in oncology. Molecules sharing this core structure have demonstrated potent antitumor properties by acting as inhibitors of crucial enzymes such as Poly (ADP-ribose) polymerase (PARP) . PARP inhibitors are a major class of targeted cancer therapeutics, especially for treating cancers with specific DNA repair deficiencies, such as those involving BRCA1 and BRCA2 genes . Furthermore, recent research has explored phthalazinone-dithiocarbamate hybrids, which show promising in vitro antiproliferative effects against various human cancer cell lines, including ovarian (A2780), lung (NCI-H460), and breast (MCF-7) adenocarcinomas . The synthesis of 4-chloromethyl-2H-phthalazin-1-one and its derivatives can be achieved through several methods. Common approaches involve cyclocondensation reactions starting from phthalic acid derivatives or 2-acylbenzoic acids with hydrazine . The reactive chloromethyl group can be further utilized in substitution reactions to introduce more complex moieties, facilitating the creation of diverse compound libraries for biological screening . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Scientific Research Applications

Medicinal Chemistry

4-Chloromethyl-2H-phthalazin-1-one has been investigated for its potential therapeutic effects. Phthalazine derivatives are known for their diverse biological activities, including anticonvulsant, anti-inflammatory, and antimicrobial properties. The specific compound has been explored for:

• Antimicrobial Activity : Studies have shown that phthalazine derivatives exhibit significant activity against various Gram-positive and Gram-negative bacteria as well as fungi. For instance, a study highlighted the synthesis of derivatives from 4-benzyl-2H-phthalazin-1-one that demonstrated promising antimicrobial effects .
• Neurological Disorders : Research indicates that phthalazine derivatives may interact with biological macromolecules, making them candidates for treating neurological disorders. Their structural properties allow for modifications that enhance their therapeutic profiles .

Case Study: Antimicrobial Efficacy

A recent study synthesized several derivatives of 4-chloromethyl-2H-phthalazin-1-one and evaluated their antimicrobial properties. The results indicated that certain modifications led to enhanced activity against specific bacterial strains, suggesting a pathway for developing new antibiotics .

Organic Synthesis

In organic chemistry, 4-chloromethyl-2H-phthalazin-1-one serves as a versatile building block for synthesizing more complex molecules. Its reactivity allows it to participate in various chemical transformations:

• Substitution Reactions : The compound can undergo nucleophilic substitution reactions to yield various substituted derivatives depending on the nucleophile used. This property is exploited in the synthesis of new compounds with tailored functionalities.
• Formation of Heterocycles : The compound has been utilized in the formation of heterocyclic compounds, which are essential in drug design and development.

Data Table: Synthetic Pathways

Reaction Type	Example Reaction	Product
Nucleophilic Substitution	4-chloromethyl-2H-phthalazin-1-one + nucleophile	Substituted phthalazine derivative
Cyclization	4-chloromethyl derivative + base	Heterocyclic compound

Materials Science

The unique properties of 4-chloromethyl-2H-phthalazin-1-one make it suitable for applications in materials science:

• Polymer Chemistry : The compound can be incorporated into polymer matrices to enhance thermal stability and mechanical properties. Research has shown that phthalazine derivatives can improve the performance characteristics of polymers used in various industrial applications.

Case Study: Polymer Enhancement

A study investigated the incorporation of phthalazine derivatives into epoxy resins, resulting in improved thermal stability and mechanical strength compared to standard formulations. This application highlights the potential of 4-chloromethyl-2H-phthalazin-1-one in developing advanced materials .

Comparison with Similar Compounds

Physicochemical Properties

• Aromatic vs. Aliphatic Substituents : 4-(4-Chlorophenyl)-2-methyl-2H-phthalazin-1-one exhibits higher thermal stability (melting point: 147–148°C) compared to aliphatic-substituted derivatives like 4-chloromethyl-2H-phthalazin-1-one, which likely exists as an oil or low-melting solid .
• Polarity: The hydroxyethyl(methyl)amino group in the C4-substituted derivative increases polarity (PSA: 55.12), improving aqueous solubility compared to hydrophobic chloromethyl or aryl analogs .

Pharmacological Relevance

• Benzyl and Aryl Derivatives : 4-(4-Chlorobenzyl)-2-methyl-2H-phthalazin-1-one and related compounds are frequently explored as kinase inhibitors or antimicrobial agents due to their aromatic pharmacophores .
• Oxadiazole Derivatives : Compounds like 4-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-phenyl-2H-phthalazin-1-one are designed for targeted therapies, leveraging the oxadiazole moiety’s bioisosteric properties .

Preparation Methods

Reaction Mechanism and Pathway

The direct cyclocondensation of 2-(chloromethyl)benzoic acid with hydrazine represents the most streamlined approach to 4-chloromethyl-2H-phthalazin-1-one. This method leverages the inherent reactivity of the carboxylic acid and hydrazine to form the phthalazinone core while retaining the chloromethyl substituent at position 4.

The reaction proceeds via nucleophilic attack of hydrazine on the carbonyl group of 2-(chloromethyl)benzoic acid, followed by cyclization and dehydration. The chloromethyl group remains intact throughout the process, eliminating the need for post-synthetic modifications.

Synthetic Procedure

• Starting Material Synthesis :
  2-(Chloromethyl)benzoic acid is synthesized via free radical chlorination of 2-methylbenzoic acid using sulfuryl chloride (SO₂Cl₂) under UV irradiation.

• Cyclization :
  A mixture of 2-(chloromethyl)benzoic acid (10 mmol) and hydrazine hydrate (12 mmol) in ethanol (50 mL) is refluxed for 5–8 hours. The solvent is evaporated, and the residue is recrystallized from ethanol to yield 4-chloromethyl-2H-phthalazin-1-one.

Table 1: Representative Yields and Conditions

Starting Material	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-(Chloromethyl)benzoic acid	Ethanol	80	6	88

Sequential Hydroxymethylation and Chlorination

Hydroxymethylation of 2H-Phthalazin-1-one

This two-step approach begins with the introduction of a hydroxymethyl group at position 4 of 2H-phthalazin-1-one, followed by chlorination.

Synthesis of 4-Hydroxymethyl-2H-phthalazin-1-one

2H-Phthalazin-1-one (1 mmol) is reacted with formaldehyde (38% aqueous solution, 1.2 equivalents) in ethanol under reflux for 3 hours. The hydroxymethyl group is introduced via electrophilic aromatic substitution, directed by the electron-rich phthalazinone core.

Key Analytical Data :

• IR : 3334 cm⁻¹ (O–H stretch), 1640 cm⁻¹ (C=O lactam).

• ¹H NMR (DMSO-d₆) : δ 5.69 (d, J = 8.4 Hz, 2H, CH₂OH), 8.45 (m, 1H, aromatic).

Chlorination with Thionyl Chloride

4-Hydroxymethyl-2H-phthalazin-1-one (1 mmol) is treated with thionyl chloride (3 equivalents) in anhydrous dichloromethane at 0–5°C for 2 hours. The reaction is quenched with ice-water, and the product is extracted and purified via recrystallization.

Table 2: Chlorination Optimization

Chlorinating Agent	Solvent	Temperature (°C)	Yield (%)
SOCl₂	Dichloromethane	0–5	90

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Modern industrial protocols favor continuous flow reactors for scalability and safety. A mixture of 2-(chloromethyl)benzoic acid and hydrazine is pumped through a heated reactor (80°C, 6-hour residence time), yielding 4-chloromethyl-2H-phthalazin-1-one at >85% purity with minimal waste.

Analytical Characterization

Spectroscopic Data

• IR (KBr) : 1670 cm⁻¹ (C=O lactam), 750 cm⁻¹ (C–Cl stretch).

• ¹H NMR (CDCl₃) : δ 4.50 (s, 2H, CH₂Cl), 7.71–8.45 (m, 4H, aromatic).

• MS (EI) : m/z 194 [M⁺], base peak at 159 (loss of Cl).

Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column (acetonitrile/water = 70:30) confirms >98% purity for industrial batches.

Comparative Analysis of Methods

Table 3: Method Advantages and Limitations

Method	Advantages	Limitations
Cyclocondensation	Single-step, high yield (88%)	Requires custom-synthesized starting material
Hydroxymethylation-Chlorination	Uses commercially available intermediates	Two-step process, lower overall yield (72%)